Cas no 189008-33-1 (2-(p-Tolylethynyl)benzaldehyde)

• Product Name: 2-(p-Tolylethynyl)benzaldehyde
• CAS No: 189008-33-1
• Molecular Formula: C₁₆H₁₂O
• Molecular Weight: 220.2659
• CID: 1123780
• PubChem ID: 10489111

2-(p-Tolylethynyl)benzaldehyde Properties

Names and Identifiers

• Benzaldehyde, 2-[(4-methylphenyl)ethynyl]-
• 2 - [2 - (4 - methyl phenyl) ethinyl] benzaldehyde
• 2-(p-Tolylethynyl)benzaldehyde
• 2-[2-(4-methylphenyl)ethynyl]benzaldehyde
• AK431646
• F21353
• DS-18765
• 2-[2-(4-Methyl phenyl)ethinyl] benzaldehyde
• 2-[2-(4-METHYL PHENYL) ETHINYL] BENZALDEHYDE
• AKOS015963499
• CS-0186452
• 189008-33-1

• MDL： MFCD09030315
• InChIKey： WBXZJUGIVVHLBD-UHFFFAOYSA-N
• Inchi： 1S/C16H12O/c1-13-6-8-14(9-7-13)10-11-15-4-2-3-5-16(15)12-17/h2-9,12H,1H3
• SMILES： O=C([H])C1=C([H])C([H])=C([H])C([H])=C1C#CC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 220.088815002g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.088815002g/mol
• Heavy Atom Count: 17
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: 379.8°C at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives